Cas no 22631-60-3 (2-(2-Chlorophenyl)acetohydrazide)

• Product Name: 2-(2-Chlorophenyl)acetohydrazide
• CAS No: 22631-60-3
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD00176721
• CID: 253600
• PubChem ID: 2732959
• Update Time: 2025-10-05

2-(2-Chlorophenyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenyl)acetohydrazide
• Benzeneacetic acid,2-chloro-, hydrazide
• (2-chlorophenyl)acetic acid hydrazide
• 2-(1`,2`,3`,4`-TETRAHYDROXYBUTYL)QUINOXALINE
• 2-(2-chlorophenyl)acetohydrazide(SALTDATA: FREE)
• o-chlorophenylacetylhydrazine
• o-Chlorphenylacetylhydrazid
• KE-0723
• 22631-60-3
• o-chlorophenylacetic acid hydrazide
• WSKCRBSHOIAZBQ-UHFFFAOYSA-N
• Oprea1_198394
• (2-CHLORO-PHENYL)-ACETICACIDHYDRAZIDE
• SB85899
• SCHEMBL2828642
• DTXSID20369747
• CS-0149896
• D70921
• AKOS000148308
• FT-0638243
• MFCD00176721
• (2-chlorophenyl)-acetic acid hydrazide
• (2chlorophenyl)acetic acid hydrazide
• EN300-69244
• SCHEMBL9710729
• J-505590
• (2-Chloro-phenyl)-acetic acid hydrazide
• DB-045955
• ALBB-002696
• BBL017353
• STK444370

• MDL： MFCD00176721
• Inchi： 1S/C8H9ClN2O/c9-7-4-2-1-3-6(7)5-8(12)11-10/h1-4H,5,10H2,(H,11,12)
• InChI Key： WSKCRBSHOIAZBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NN)=O

Computed Properties

• Exact Mass: 184.04000
• Monoisotopic Mass: 184.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1

Experimental Properties

• Density: 1.283
• Melting Point: 158-160°C
• Boiling Point: 394.9°C at 760 mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.579
• PSA: 55.12000
• LogP: 1.96360

2-(2-Chlorophenyl)acetohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Additional information on 2-(2-Chlorophenyl)acetohydrazide

Introduction to 2-(2-Chlorophenyl)acetohydrazide (CAS No. 22631-60-3)

2-(2-Chlorophenyl)acetohydrazide, with the CAS number 22631-60-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-chlorophenylacetic hydrazide, is a derivative of acetohydrazide and features a chlorophenyl substituent. Its unique structural properties make it an attractive candidate for various applications, including drug discovery and development.

The molecular formula of 2-(2-Chlorophenyl)acetohydrazide is C₉H₁₀ClN₂O, and its molecular weight is approximately 195.64 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various chemical reactions and biological assays.

In recent years, 2-(2-Chlorophenyl)acetohydrazide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a lead compound in the development of novel antitumor agents. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(2-Chlorophenyl)acetohydrazide derivatives demonstrated potent antiproliferative effects on human breast cancer cells (MCF-7). The researchers found that these derivatives selectively inhibited the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression. This selective inhibition led to cell cycle arrest and apoptosis, making them promising candidates for further drug development.

Beyond its antitumor properties, 2-(2-Chlorophenyl)acetohydrazide has also been explored for its potential as an antiviral agent. A study published in Antiviral Research in 2019 investigated the antiviral activity of this compound against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The results showed that 2-(2-Chlorophenyl)acetohydrazide exhibited moderate to high antiviral activity by inhibiting viral replication at early stages of infection.

The structural flexibility of 2-(2-Chlorophenyl)acetohydrazide allows for the synthesis of a wide range of derivatives through various chemical modifications. These modifications can enhance the compound's pharmacological properties, such as improving solubility, bioavailability, and target specificity. For example, the introduction of additional functional groups or changes in the substituents on the phenyl ring can significantly alter the compound's biological activity.

In addition to its therapeutic applications, 2-(2-Chlorophenyl)acetohydrazide has also been used as a building block in organic synthesis. Its hydrazide moiety can participate in various reactions, such as condensation with aldehydes or ketones to form hydrazones or oximes. These reactions are valuable for the synthesis of more complex molecules with diverse biological activities.

The safety profile of 2-(2-Chlorophenyl)acetohydrazide is an important consideration for its use in pharmaceutical research. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, 2-(2-Chlorophenyl)acetohydrazide (CAS No. 22631-60-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural properties and biological activities make it a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to explore its potential benefits and optimize its pharmacological properties for clinical use.